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Compound of Interest

Aluminum zirconium
Compound Name:
pentachlorohydrate

Cat. No.: B068427

Essential Safety and Handling Guide for
Aluminum Zirconium Pentachlorohydrate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety protocols and logistical information for the handling and
disposal of Aluminum Zirconium Pentachlorohydrate. Adherence to these guidelines is
essential for ensuring a safe laboratory environment.

Hazard Identification and Exposure Limits

Aluminum Zirconium Pentachlorohydrate is a common active ingredient in antiperspirants
and is generally considered to have low acute toxicity.[1] However, as with any chemical
substance, understanding and respecting occupational exposure limits for its constituent
compounds is paramount to ensure personnel safety. The primary routes of occupational
exposure are inhalation of dust particles and direct skin contact.

Occupational Exposure Limits

The following table summarizes the established occupational exposure limits for aluminum and
zirconium compounds. These should be considered the guiding limits for handling Aluminum
Zirconium Pentachlorohydrate in a laboratory setting.
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Aluminum Compounds (as  Zirconium Compounds (as

Agenc
9 y Al) Zr)

15 mg/m3 (total dust), 5 mg/m?3
OSHA (PEL) ) ] 5 mg/ms3 (TWA)[1][4][5]
(respirable fraction)[2][3]

10 mg/m3 (total dust), 5 mg/m?3 5 mg/m3 (TWA), 10 mg/m?3

NIOSH (REL) ) .
(respirable fraction) (TWA)[2] (STEL)[4][5]
1 mg/m3 (respirable fraction 5 mg/m3 (TWA), 10 mg/ms3
ACGIH (TLV) g (resp ) g ( ) g
(TWA) (STEL)[5]

TWA: Time-Weighted Average over an 8-hour workday. STEL: Short-Term Exposure Limit, a
15-minute TWA that should not be exceeded at any time during a workday. PEL: Permissible
Exposure Limit. REL: Recommended Exposure Limit. TLV: Threshold Limit Value.

Toxicity [

Endpoint Result Species Reference

Acute Oral Toxicity

> 2000 mg/kg bw Rat 1
(LD50) a/kg [1]
Acute Dermal Toxicity

> 2000 mg/kg bw Rat [1]
(LD50)
Skin Irritation Not irritating [1]

o Mild reversible

Eye Irritation [1]

irritation

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and depends on the physical form of the chemical
(powder or liquid) and the specific handling procedure.

PPE Selection Workflow
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Caption: Decision workflow for selecting appropriate PPE.

Operational Plan: Handling Procedures

A systematic approach to handling Aluminum Zirconium Pentachlorohydrate from receipt to

disposal minimizes the risk of exposure and contamination.

Standard Operating Procedure Workflow
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Store in a cool, dry,
well-ventilated area.

2. Preparation

Don appropriate PPE.
Use ventilated enclosure
for powders.

3. Handling

Collect all waste
in designated, sealed
containers.

Follow cleanup protocol.

)

Dispose of as chemical waste
in accordance with local,
state, and federal regulations.

Click to download full resolution via product page

Caption: Standard operating procedure for chemical handling.

Experimental Protocols

Receiving and Storage:

e Upon receipt, inspect the container for any damage.
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» Store in a cool, dry, well-ventilated area away from incompatible materials.
o Keep containers tightly closed when not in use.
Handling (Powder):

» All weighing and transfer of powdered Aluminum Zirconium Pentachlorohydrate should
be conducted in a certified chemical fume hood or a powder containment hood to minimize
inhalation exposure.

o Use anti-static tools and weigh boats to prevent dispersal of the powder.

o Handle gently to avoid creating dust clouds.

Handling (Liquid/Solution):

e When preparing solutions, add the powder to the solvent slowly to avoid splashing.

o Work in a well-ventilated area. If there is a risk of aerosol generation, work within a fume
hood.

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

Waste Collection:

» All disposable materials that have come into contact with Aluminum Zirconium
Pentachlorohydrate, including gloves, weigh boats, and paper towels, should be collected
in a designated, sealed waste container.

e Unused or waste material, both in solid and liquid form, must be collected in separate, clearly
labeled hazardous waste containers.

Disposal:

e Dispose of waste in accordance with all applicable local, state, and federal regulations.
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e Do not dispose of down the drain or in the regular trash.

» Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures. Empty containers should be triple-rinsed before recycling or disposal,
with the rinsate collected as hazardous waste.

By adhering to these safety and handling protocols, researchers can confidently and safely
work with Aluminum Zirconium Pentachlorohydrate, fostering a secure and productive
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Aluminum
zirconium pentachlorohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068427#personal-protective-equipment-for-handling-
aluminum-zirconium-pentachlorohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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